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Abstract
1,3-Dichloropropene (1,3-D), a synthetic chlorinated hydrocarbon, is not naturally present in

the environment. Its occurrence is overwhelmingly attributed to anthropogenic activities,

primarily its extensive use as a pre-plant soil fumigant in agriculture to control nematodes. This

technical guide delves into the environmental sources, occurrence, and fate of 1,3-
Dichloropropene, presenting quantitative data, detailed experimental protocols for its

detection, and visual representations of its degradation pathways.

Introduction: A Synthetic Nematocide
1,3-Dichloropropene is a significant component of commercial soil fumigants, valued for its

efficacy against a wide range of plant-parasitic nematodes.[1][2] It is produced industrially

through the high-temperature chlorination of propene.[1] Commercial formulations are typically

a mixture of its cis and trans isomers.[1] Due to its volatility, it is injected into the soil, where it

disperses as a gas to act against soil-borne pests.[3][4] This application method is the primary

pathway for its release into the environment.[2][3]

Environmental Sources of 1,3-Dichloropropene
The presence of 1,3-Dichloropropene in the environment is almost exclusively due to its use

in agriculture. Other minor sources include:
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Industrial Emissions: Fugitive or accidental emissions during its manufacturing, storage, and

transportation can contribute to its release.[3]

Waste Disposal: Leaching from hazardous waste sites and landfills is a potential, albeit less

common, source of contamination.[3]

Accidental Spills: Transportation accidents have led to significant localized releases of 1,3-
Dichloropropene.[3]

It is important to note that 1,3-Dichloropropene is not a naturally occurring compound.[3]

Quantitative Occurrence in the Environment
The concentration of 1,3-Dichloropropene in various environmental compartments is closely

monitored, particularly in agricultural regions. The following tables summarize key quantitative

data from various studies.

Table 1: 1,3-Dichloropropene Concentrations in Water
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Water
Source

Location
Number
of
Samples

Detection
Frequenc
y

Concentr
ation
Range
(µg/L)

Mean/Me
dian
Concentr
ation
(µg/L)

Referenc
e

Surface

Water
USA 1,088 3.8% -

1.3 (85th

percentile)
[2]

Groundwat

er
USA 3,949 0.25% -

3.4 (85th

percentile)
[2]

Water

Samples

STORET

Database

(USA)

12,673
~40% (6%

above QL)
0.002 - 25

Mean: 0.5,

Median:

0.5

[3][5][6]

Public

Water

Systems

USA

(1993-

1997)

70,631 0.1% - - [3][5]

Ground &

Surface

Water

USA

(WQP)
11,700 1.27% -

0.25 (99th

percentile)
[5]

Tap Water

High-use

areas

(USA &

Europe)

1,927

2

quantifiabl

e

detections

< 0.15 - [5]

QL: Quantitation Limit; WQP: Water Quality Portal

Table 2: 1,3-Dichloropropene Concentrations in Air
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Location
Type

Region(s) Time Period
Concentrati
on Range
(ppb)

Mean
Concentrati
on (ppb)

Reference

Urban &

Rural

(Positive

Samples)

USA - - 0.088 - 0.33 [3][6]

High-Use

Agricultural

Areas

USA - up to 35.2 - [3][5][6][7]

Shafter, CA

(Air

Monitoring)

California,

USA
2024

Highest 24-

hour: 7.19

Highest 1-

year: 0.21
[8]

Modeled High

Estimates

(CA)

California,

USA
2024

24-hour:

26.8, 72-

hour: 15.1

1-year: 0.41 [8]

Environmental Fate and Degradation
Once released into the environment, 1,3-Dichloropropene is subject to several transport and

degradation processes.

Volatility: A significant portion of applied 1,3-Dichloropropene volatilizes from the soil into

the atmosphere.[2][3][7]

Photodegradation: In the atmosphere, it is degraded by photooxidation with hydroxyl radicals

and reaction with ozone, with a half-life ranging from 7 to 50 hours.[5][7]

Hydrolysis: In water and soil, hydrolysis is a major degradation pathway, with a half-life of

about 10 days at 20°C in deionized water.[5][7][9] The primary hydrolysis products are the

corresponding cis- and trans-3-chloroallyl alcohols.[10][11]

Biodegradation: Microbial degradation is another significant process in soil and water.[2]

Several bacterial species, such as Pseudomonas cichorii, can utilize 1,3-Dichloropropene
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as a carbon and energy source.[10][12] The biodegradation pathway involves the initial

hydrolysis to 3-chloroallyl alcohol, followed by oxidation to 3-chloroacrylic acid, and

subsequent dehalogenation.[10][12][13]

Degradation Pathway of 1,3-Dichloropropene
The following diagram illustrates the primary degradation pathway of 1,3-Dichloropropene in

the environment.

1,3-Dichloropropene

3-Chloroallyl Alcohol

Hydrolysis
(Abiotic & Biotic)

3-Chloroacrylic Acid

Oxidation
(Biotic)

Malonic Acid Semialdehyde

Dehalogenation
(Biotic)

Further Mineralization
(CO2, H2O, Cl-)

Click to download full resolution via product page

Degradation pathway of 1,3-Dichloropropene.

Experimental Protocols for Environmental Analysis
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The standard method for the detection and quantification of 1,3-Dichloropropene in

environmental samples is Purge and Trap Gas Chromatography-Mass Spectrometry (GC-MS).

Several EPA methods are suitable for this analysis.

Water Sample Analysis (Based on EPA Methods 524.2,
624)
Objective: To determine the concentration of cis- and trans-1,3-Dichloropropene in water

samples.

Methodology:

Sample Collection and Preservation: Collect water samples in amber glass vials with screw

caps and PTFE-lined septa. Ensure no headspace is present. If residual chlorine is

suspected, add a dechlorinating agent (e.g., sodium thiosulfate). Store samples at 4°C.

Internal Standard Spiking: Spike a known volume of the water sample (typically 5-25 mL)

with an internal standard solution (e.g., 2-bromo-1-chloropropane).

Purge and Trap:

Place the sample in a sparging vessel.

Purge the sample with an inert gas (e.g., helium or nitrogen) at a constant flow rate for a

specified time (e.g., 11 minutes).

The volatile organic compounds (VOCs), including 1,3-Dichloropropene, are carried by

the gas stream onto an adsorbent trap (e.g., containing Tenax®, silica gel, and charcoal).

Thermal Desorption and GC-MS Analysis:

Rapidly heat the trap and backflush with the carrier gas to desorb the trapped analytes

onto the gas chromatograph column.

Gas Chromatography (GC):

Column: A capillary column suitable for VOC analysis (e.g., DB-624, Rxi-624Sil MS).
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Carrier Gas: Helium.

Temperature Program: An appropriate temperature program is used to separate the

target analytes. For example, hold at 40°C for 1.5 min, then ramp at 16°C/min to 180°C.

Mass Spectrometry (MS):

Ionization: Electron Impact (EI).

Detection: Operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and

specificity, or full scan mode for identification.

Quantitation Ion (m/z): 75

Confirmation Ions (m/z): 39, 110, 112

Quantification: Calculate the concentration of each isomer based on the response of the

quantitation ion relative to the internal standard.

Soil Sample Analysis (Based on EPA Method 8260B)
Objective: To determine the concentration of cis- and trans-1,3-Dichloropropene in soil

samples.

Methodology:

Sample Collection and Preservation: Collect soil samples in appropriate containers and store

them at 4°C.

Extraction:

Weigh a known amount of soil (e.g., 5-10 g) into a vial.

Add a known volume of an appropriate solvent (e.g., methanol) and an internal standard.

Vortex or shake the sample to extract the analytes.

Centrifuge the sample to separate the soil from the solvent extract.
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Purge and Trap and GC-MS Analysis:

Take an aliquot of the solvent extract and add it to a known volume of reagent water in the

sparging vessel.

Proceed with the purge and trap and GC-MS analysis as described for water samples

(Section 5.1).

Quantification: Calculate the concentration in the soil, accounting for the initial soil weight,

solvent volume, and any dilutions.

Experimental Workflow Diagram
The following diagram outlines the general workflow for the analysis of 1,3-Dichloropropene in

environmental samples.
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Workflow for 1,3-Dichloropropene analysis.
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Conclusion
1,3-Dichloropropene is a synthetic chemical introduced into the environment primarily through

its application as an agricultural soil fumigant. While it is not naturally occurring, its presence in

air and water is a subject of ongoing monitoring and research. Understanding its environmental

fate, including its degradation pathways through hydrolysis and biodegradation, is crucial for

assessing its environmental impact. The analytical methodologies, particularly purge and trap

GC-MS, provide sensitive and reliable means for its detection and quantification in various

environmental matrices, enabling effective monitoring and regulatory oversight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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